Cas no 898794-64-4 (Cyclopropyl 2-(2,4-dimethylphenyl)ethyl ketone)

• Product Name: Cyclopropyl 2-(2,4-dimethylphenyl)ethyl ketone
• CAS No: 898794-64-4
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• MDL: MFCD03843707
• CID: 994420
• PubChem ID: 24726319
• Update Time: 2025-05-20

Cyclopropyl 2-(2,4-dimethylphenyl)ethyl ketone Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-3-(2,4-dimethylphenyl)propan-1-one
• CYCLOPROPYL 2-(2,4-DIMETHYLPHENYL)ETHYL KETONE
• AKOS013828779
• DTXSID10644712
• CYCLOPROPYL2-(2,4-DIMETHYLPHENYL)ETHYLKETONE
• MFCD03843707
• 898794-64-4
• Cyclopropyl 2-(2,4-dimethylphenyl)ethyl ketone

• MDL： MFCD03843707
• Inchi： 1S/C14H18O/c1-10-3-4-12(11(2)9-10)7-8-14(15)13-5-6-13/h3-4,9,13H,5-8H2,1-2H3
• InChI Key： WSNPZILMPOSTJA-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC(C)=CC=1C)C1CC1

Computed Properties

• Exact Mass: 202.13600
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.21510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on Cyclopropyl 2-(2,4-dimethylphenyl)ethyl ketone

Cyclopropyl 2-(2,4-dimethylphenyl)ethyl ketone (CAS No. 898794-64-4): A Comprehensive Overview

Cyclopropyl 2-(2,4-dimethylphenyl)ethyl ketone, identified by its CAS number 898794-64-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of ketones, characterized by the presence of a carbonyl group (C=O) within its molecular structure. The unique combination of a cyclopropyl group and a substituted phenyl ring makes this molecule particularly intriguing for various applications, especially in the development of novel pharmaceuticals and agrochemicals.

The molecular structure of Cyclopropyl 2-(2,4-dimethylphenyl)ethyl ketone consists of a cyclopropyl ring attached to an ethyl ketone moiety, which is further substituted with a 2,4-dimethylphenyl group. This specific arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The cyclopropyl group, known for its stability and rigidity, contributes to the overall stability of the molecule, while the dimethylphenyl group enhances its reactivity and interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the cyclopropyl moiety. Studies have demonstrated that cyclopropyl-containing molecules often exhibit enhanced binding affinity and selectivity towards various biological targets. This has led to their investigation as potential candidates for treating a range of diseases, including neurological disorders and infectious diseases. The 2,4-dimethylphenyl substituent further modulates the pharmacokinetic properties of the compound, making it an attractive scaffold for drug design.

One of the most compelling aspects of Cyclopropyl 2-(2,4-dimethylphenyl)ethyl ketone is its role as a key intermediate in the synthesis of more complex molecules. Its structural features allow for facile functionalization at multiple sites, enabling chemists to tailor its properties for specific applications. For instance, researchers have utilized this compound in the synthesis of novel heterocyclic compounds, which have shown promise in preclinical studies as inhibitors of enzymes involved in cancer progression.

The pharmaceutical industry has been particularly keen on exploring derivatives of Cyclopropyl 2-(2,4-dimethylphenyl)ethyl ketone due to its potential as a lead compound. By modifying its structure through techniques such as halogenation or alkylation, scientists have generated libraries of analogs that exhibit diverse biological activities. These efforts have led to several promising candidates that are currently undergoing further investigation in clinical trials.

Beyond pharmaceutical applications, Cyclopropyl 2-(2,4-dimethylphenyl)ethyl ketone has also found utility in agrochemical research. Its unique chemical profile makes it a suitable candidate for developing new pesticides and herbicides that target specific enzymes or receptors in pests. Such compounds could offer more effective and environmentally friendly solutions to agricultural challenges.

The synthesis of Cyclopropyl 2-(2,4-dimethylphenyl)ethyl ketone involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Common methods include Friedel-Crafts acylation followed by reduction steps to introduce the cyclopropyl group. Advances in catalytic systems have further refined these processes, making them more efficient and scalable. These improvements are crucial for ensuring that sufficient quantities of the compound can be produced for both research and commercial purposes.

In conclusion, Cyclopropyl 2-(2,4-dimethylphenyl)ethyl ketone (CAS No. 898794-64-4) represents a fascinating compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and chemical properties make it a valuable tool for researchers seeking to develop novel therapeutics and crop protection agents. As our understanding of its pharmacological effects continues to grow, it is likely that this compound will play an increasingly important role in future research endeavors.